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Compound of Interest

Compound Name: 10-Hydroxyoleoside dimethyl ester

Cat. No.: B3030540 Get Quote

A comprehensive technical review of the secoiridoid 10-hydroxyoleoside dimethyl ester,
offering insights into its chemical properties, biological activities, and the experimental

methodologies crucial for its study. This guide is intended for researchers, scientists, and

professionals in the field of drug development seeking to explore the therapeutic potential of

this natural compound.

Secoiridoids, a class of monoterpenoids found predominantly in the Oleaceae family, have

garnered significant attention for their diverse biological activities. Among these, 10-
hydroxyoleoside dimethyl ester, a less-studied member, presents an intriguing subject for

scientific investigation. This technical guide consolidates the current knowledge on 10-
hydroxyoleoside dimethyl ester, providing a foundation for future research and development.

Chemical and Physical Properties
Based on available data for the closely related or identical compound, oleoside dimethyl ester,

the fundamental properties of 10-hydroxyoleoside dimethyl ester can be characterized as

follows:
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Property Value Source

Molecular Formula C18H26O11 [1][2][3]

IUPAC Name

methyl (4S,5Z,6S)-5-

ethylidene-4-(2-methoxy-2-

oxoethyl)-6-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

4H-pyran-3-carboxylate

[3]

Average Molecular Weight 418.4 g/mol [3]

Monoisotopic Molecular

Weight
418.14751164 Da [3]

CAS Number 30164-95-5 [4]

Biological Activities and Therapeutic Potential
Preliminary studies suggest that oleoside dimethyl ester, and by extension 10-
hydroxyoleoside dimethyl ester, possesses biological activities that warrant further

investigation.

Cytotoxicity
One study investigated the effect of oleoside dimethyl ester on the viability of RAW 264.7

macrophage cells. While specific IC50 values were not provided, the research indicates that

the compound was evaluated for its cytotoxic effects.[5] This initial finding suggests a potential

for this secoiridoid in modulating cellular processes and highlights the need for more detailed

dose-response studies to quantify its cytotoxic and potentially anti-proliferative or anti-

inflammatory effects.

Antimicrobial Activity
While direct antimicrobial studies on 10-hydroxyoleoside dimethyl ester are limited, research

on related compounds provides a strong rationale for its investigation in this area. An isomer of

oleoside 11-methyl ester has been shown to be effective against Lactobacillus pentosus,
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suggesting that oleoside esters, in general, may possess antibacterial properties.[6] The

structural similarities point towards a potential antimicrobial profile for 10-hydroxyoleoside
dimethyl ester, which should be explored against a panel of pathogenic bacteria and fungi.

Experimental Protocols
To facilitate further research into 10-hydroxyoleoside dimethyl ester, this section provides

detailed methodologies for key experiments.

Isolation and Purification
A general procedure for the isolation of iridoid glucosides from Syringa oblata leaves, a known

source of related secoiridoids, can be adapted for 10-hydroxyoleoside dimethyl ester.[7]

Workflow for Isolation and Purification
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Caption: A generalized workflow for the isolation and purification of secoiridoids.
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Cytotoxicity Assessment using MTT Assay on RAW
264.7 Cells
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

assay for assessing cell metabolic activity.[5][8][9][10]

MTT Assay Workflow
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Seed RAW 264.7 Cells in 96-well plate

Incubate (24h)

Treat with 10-Hydroxyoleoside Dimethyl Ester
(various concentrations)

Incubate (24-72h)

Add MTT Reagent
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Caption: A standard workflow for determining cytotoxicity using the MTT assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3030540?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antimicrobial Susceptibility Testing
The broth microdilution method is a common technique to determine the Minimum Inhibitory

Concentration (MIC) of a compound.[11][12][13][14]

Broth Microdilution Workflow

Prepare Serial Dilutions of Compound
in 96-well plate

Inoculate with Standardized
Bacterial/Fungal Suspension

Incubate at Appropriate Temperature

Visually Inspect for Growth or
Measure Absorbance

Determine MIC (Lowest Concentration
with No Visible Growth)

Click to download full resolution via product page

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathways
While specific signaling pathways modulated by 10-hydroxyoleoside dimethyl ester have not

yet been elucidated, studies on other secoiridoids from olive oil, such as oleuropein and
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oleocanthal, provide valuable clues. These related compounds have been shown to influence

key cellular signaling pathways involved in inflammation, cell proliferation, and apoptosis.

Potential Secoiridoid-Modulated Signaling Pathways
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Caption: Potential signaling pathways modulated by secoiridoids.

Further research is necessary to determine if 10-hydroxyoleoside dimethyl ester interacts

with these or other signaling cascades to exert its biological effects.

Future Directions
The study of 10-hydroxyoleoside dimethyl ester is still in its nascent stages. Future research

should focus on:
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Comprehensive Biological Screening: A broad screening of its bioactivities, including anti-

inflammatory, antioxidant, neuroprotective, and anticancer effects, is warranted.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways modulated by this compound.

In Vivo Studies: Evaluating its efficacy and safety in animal models to translate in vitro

findings into potential therapeutic applications.

Synergistic Studies: Investigating its potential synergistic effects with other natural

compounds or existing drugs.

This technical guide provides a solid starting point for the scientific community to delve deeper

into the properties and potential applications of 10-hydroxyoleoside dimethyl ester. With

concerted research efforts, this secoiridoid could emerge as a valuable lead compound in the

development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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